Cas no 103926-82-5 (Sepimostat dimethanesulfonate)

• Product Name: Sepimostat dimethanesulfonate
• CAS No: 103926-82-5
• MF: C₂₂H₂₃N₅O₅S
• MW: 469.513523340225
• CID: 170114
• PubChem ID: 108040
• Update Time: 2025-06-08

Sepimostat dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (6-methanehydrazonoylnaphthalen-2-yl) 4-(4,5-dihydro-1H-imidazol-2-ylamino)benzoate,methanesulfonic acid
• 6-(Aminoiminomethyl)-2-naphthalenyl 4-((4,5-dihydro-1H-imidazol-2-yl)aminobenzoate dimethanesu...
• 6-(Aminoiminomethyl)-2-naphthalenyl 4-((4,5-dihydro-1H-imidazol-2-yl)aminobenzoate dimethanesulfonate
• sepimostate mesilate
• 6-Amidino-2-naphthyl 4-((4,5-dihydro-1H-imidazol-2-yl)amino)benzoate dimethanesulfonate
• Benzoic acid, 4-((4,5-dihydro-1H-imidazol-2-yl)amino)-, 6-(aminoiminomethyl)-2-naphthalenyl ester, dimethanesulfonate
• FUT 187
• Sepimostat mesilate
• Sepimostat mesylate
• TO-187
• FUT-187
• Sepinostat mesilate
• Sepimostat dimethanesulfonate
• CHEMBL1201881
• SCHEMBL15536391
• 6-amidino-2-naphthyl-(4-(4,5-dihydro-1H-imidazol-2-yl)amino)benzoate dimethanesulfonate
• DTXSID50908668
• UNII-8MW790BPKQ
• 103926-82-5
• Benzoic acid, 4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-, 6-(aminoiminomethyl)-2-naphthalenyl ester, methanesulfonate (1:2)
• Q27270767
• 8MW790BPKQ
• Methanesulfonic acid--6-carbamimidoylnaphthalen-2-yl 4-[(4,5-dihydro-1H-imidazol-2-yl)amino]benzoate (1/1)
• (6-carbamimidoylnaphthalen-2-yl) 4-(4,5-dihydro-1H-imidazol-2-ylamino)benzoate;methanesulfonic acid
• Renofuthan
• starbld0009220
• G71199
• SEPIMOSTAT METHANESULFONATE
• Sepimostat (dimethanesulfonate)
• SEPIMOSTAT METHANESULFONATE [MI]
• DA-67545
• HY-136299A
• SCHEMBL1228902
• AKOS040755627
• 6-Carbamimidoylnaphthalen-2-yl 4-((4,5-dihydro-1H-imidazol-2-yl)amino)benzoate dimethanesulfonate
• D11100
• SCHEMBL16617107
• bis(methanesulfonic acid); sepimostat
• SEPIMOSTAT MESILATE [JAN]
• CS-0127913
• Sepimostat mesilate (JAN)

• Inchi： 1S/C21H19N5O2.CH4O3S/c22-19(23)16-2-1-15-12-18(8-5-14(15)11-16)28-20(27)13-3-6-17(7-4-13)26-21-24-9-10-25-21;1-5(2,3)4/h1-8,11-12H,9-10H2,(H3,22,23)(H2,24,25,26);1H3,(H,2,3,4)
• InChI Key： NAMGRNXMZHEICS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(C(C1C=CC(=CC=1)NC1=NCCN1)=O)C1=CC=C2C=C(C(=N)N)C=CC2=C1

Computed Properties

• Exact Mass: 565.13031
• Monoisotopic Mass: 469.14199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 175

Experimental Properties

• Density: g/cm3
• Melting Point: 248-250°
• Boiling Point: 607.4°Cat760mmHg
• Flash Point: 321.2°C
• PSA: 221.33
• LogP: 4.52120

Sepimostat dimethanesulfonate Security Information

• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 39.4, 41.4, 21.8, 15.8 i.v.; 6284, 5492, 6799, 3343 s.c.; 4395, 3626, 4653, 3761 orally (Terazawa)